Cas no 131245-13-1 (Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-)
131245-13-1 structure
Product Name:Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-
CAS No:131245-13-1
MF:C15H14N2O7
MW:334.280864238739
CID:1227738
Update Time:2024-08-03
Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-
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- Inchi: 1S/C15H14N2O7/c18-11-6-7-15(13(10-11)17(21)22)24-9-3-8-23-14-5-2-1-4-12(14)16(19)20/h1-2,4-7,10,18H,3,8-9H2
- InChI Key: VRDFLEOAECWHAB-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(OCCCOC2=CC=CC=C2[N+]([O-])=O)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 334.08012
Experimental Properties
- Density: 1.410±0.06 g/cm3(Predicted)
- Melting Point: 129-131 °C(Solv: ethanol (64-17-5))
- Boiling Point: 561.1±45.0 °C(Predicted)
- PSA: 124.97
- pka: 8?+-.0.10(Predicted)
Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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